Cas no 50494-55-8 (2-pyrrolidinone, [5-14c])

• Product Name: 2-pyrrolidinone, [5-14c]
• CAS No: 50494-55-8
• MF: C₄H₇NO
• MW: 87.0970222949982
• CID: 933795
• Update Time: 2024-06-13

2-pyrrolidinone, [5-14c] Chemical and Physical Properties

Names and Identifiers

• 2-pyrrolidinone, [5-14c]
• (5-{2-[4-(2-methoxy-phenyl)-piperazin-1-yl]-ethyl}-3,4-dimethyl-6-oxo-6H-pyrano[2,3-c]pyrazol-2-yl)-acetic acid ethyl ester
• (5-14C)-2-Pyrrolidinon
• AG-G-53396
• CTK2F3504
• NSC342459
• Pyrano(2,3-c)pyrazole-2(6H)-acetic acid, 5-(2-(4-(2-methoxyphenyl)-1-piperazinyl)ethyl)-3,4-dimethyl-6-oxo-, ethyl ester
• Pyrano[2,3-c]pyrazole-2(6H)-acetic acid, 5-[2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl]-3,4-dimethyl-6-oxo-, ethyl ester
• 2-PYRROLIDONE, [5-14C]-

• Inchi： 1S/C4H7NO/c6-4-2-1-3-5-4/h1-3H2,(H,5,6)/i3+2
• InChI Key： HNJBEVLQSNELDL-YZRHJBSPSA-N
• SMILES： C1(=O)N[14CH2]CC1

Computed Properties

• Exact Mass: 87.056
• Monoisotopic Mass: 87.056
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 69.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 29.1A^2